4-(1-benzyl-1H-benzimidazol-2-yl)-1-(2-methylphenyl)pyrrolidin-2-one

• IUPAC Name: 4-(1-benzylbenzimidazol-2-yl)-1-(2-methylphenyl)pyrrolidin-2-one
• InChI: InChI=1S/C25H23N3O/c1-18-9-5-7-13-22(18)27-17-20(15-24(27)29)25-26-21-12-6-8-14-23(21)28(25)16-19-10-3-2-4-11-19/h2-14,20H,15-17H2,1H3
• InChI Key: DQTVULXYIJFHKA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2CC(CC2=O)C3=NC4=CC=CC=C4N3CC5=CC=CC=C5
• Molecular Formula: C25H23N3O
• Molecular Weight: 381.5 g/mol
• CAS No.: 577787-09-8

Description

4-(1-benzyl-1H-benzimidazol-2-yl)-1-(2-methylphenyl)pyrrolidin-2-one is a useful research compound. Its molecular formula is C25H23N3O and its molecular weight is 381.479. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Transformations

Research on benzimidazole derivatives, including compounds structurally similar to "4-(1-benzyl-1H-benzimidazol-2-yl)-1-(2-methylphenyl)pyrrolidin-2-one", has led to the development of various synthesis methods and explored their chemical transformations. For instance, Mickevičienė et al. (2014) synthesized mono- and disubstituted benzimidazoles through reactions with ethyl chloroacetate and investigated their properties and derivatives, including benzimidazolium chlorides and carboxymethylbenzimidazoles (Mickevičienė, Voskienė, & Mickevičius, 2014). This research demonstrates the compound's versatility in synthesizing various chemical structures.

Anticancer Activity

Some benzimidazole derivatives have shown potential in anticancer applications. Zhao et al. (2015) constructed Zn(II) complexes with benzimidazole-based derivatives and found significant cytotoxic properties against different carcinoma cells, suggesting a promising avenue for cancer treatment research (Zhao et al., 2015).

Structural Studies and Molecular Interactions

Extensive structural studies and analysis of molecular interactions provide insights into the functional capabilities of benzimidazole derivatives. For example, Yoon et al. (2012) detailed the crystal structure of a compound, illustrating its potential for forming hydrogen bonds and creating a three-dimensional network, which can be essential for designing molecules with specific chemical or biological properties (Yoon et al., 2012).

Biological Activity Prediction

Research also extends to predicting the biological activities of synthesized compounds, as seen in the work by Kharchenko, Detistov, and Orlov (2008), who synthesized novel bicyclic systems and used prediction models to estimate their biological activity, demonstrating the integration of chemical synthesis with computational biology to expedite drug discovery processes (Kharchenko, Detistov, & Orlov, 2008).